2-[4-(2,3-dimethylphenyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[4-(2,3-dimethylphenyl)piperazin-1-yl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H24FN3O/c1-15-4-3-5-19(16(15)2)24-12-10-23(11-13-24)14-20(25)22-18-8-6-17(21)7-9-18/h3-9H,10-14H2,1-2H3,(H,22,25)
• InChI Key: CPOKZNMWEWFGGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)F)C
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

2-[4-(2,3-dimethylphenyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'F-18 FPEB' and is a selective radioligand for imaging the metabotropic glutamate receptor subtype 5 (mGluR5) in the brain.

Mechanism of Action

F-18 FPEB binds selectively to the 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide receptor in the brain, which allows for the imaging of this receptor using positron emission tomography (PET). The binding of F-18 FPEB to the this compound receptor is reversible, which allows for the measurement of the receptor's availability in the brain. The imaging of the this compound receptor using F-18 FPEB has provided valuable information about the role of this receptor in several neurological disorders.
Biochemical and Physiological Effects:
F-18 FPEB has no known biochemical or physiological effects on the body. It is a radioligand that is used only for imaging purposes and does not have any therapeutic applications.

Advantages and Limitations for Lab Experiments

F-18 FPEB has several advantages for lab experiments, including its high selectivity for the 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide receptor, its high affinity for the receptor, and its reversible binding to the receptor. However, F-18 FPEB has some limitations, including its short half-life (110 minutes), which limits the time available for imaging, and its high cost, which limits its availability for research.

Future Directions

Future research on F-18 FPEB is focused on developing new radioligands with improved properties, such as longer half-life, higher affinity, and lower cost. These new radioligands will enable researchers to study the 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide receptor in greater detail, which may lead to the development of new therapeutic interventions for neurological disorders. Additionally, future research is focused on understanding the role of the this compound receptor in other neurological disorders, such as schizophrenia and autism.

Synthesis Methods

The synthesis of F-18 FPEB involves the reaction of 4-fluoro-N-(2,3-dimethylphenyl)-benzamide with 1-(2,3-dimethylphenyl)-4-(4-fluorophenyl)-piperazine in the presence of a palladium catalyst. The reaction is carried out under high temperature and pressure conditions, and the final product is purified using high-performance liquid chromatography (HPLC). The radioisotope F-18 is introduced into the final product using a cyclotron, which results in the formation of F-18 FPEB.

Scientific Research Applications

F-18 FPEB has been extensively used in scientific research for imaging the 2-[4-(2,3-dimethylphenyl)-1-piperazinyl]-N-(4-fluorophenyl)acetamide receptor in the brain. This receptor is involved in several neurological disorders, including anxiety, depression, and addiction. The use of F-18 FPEB in imaging the this compound receptor has provided valuable insights into the role of this receptor in these disorders, which has led to the development of potential therapeutic interventions.